Cas no 862896-90-0 (2-fluoro-6-(trifluoromethyl)phenylmethanesulfonyl chloride)

2-fluoro-6-(trifluoromethyl)phenylmethanesulfonyl chloride structure
862896-90-0 structure
Product Name:2-fluoro-6-(trifluoromethyl)phenylmethanesulfonyl chloride
CAS No:862896-90-0
MF:C8H5ClF4O2S
MW:276.635714292526
CID:5617484
PubChem ID:11231230
Update Time:2023-11-27

2-fluoro-6-(trifluoromethyl)phenylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • XNDPNARHUXULGO-UHFFFAOYSA-N
    • 862896-90-0
    • SCHEMBL272465
    • [2-fluoro-6-(trifluoromethyl)phenyl]methanesulfonyl Chloride
    • EN300-29418551
    • Benzenemethanesulfonyl chloride, 2-fluoro-6-(trifluoromethyl)-
    • 2-fluoro-6-(trifluoromethyl)phenylmethanesulfonyl chloride
    • Inchi: 1S/C8H5ClF4O2S/c9-16(14,15)4-5-6(8(11,12)13)2-1-3-7(5)10/h1-3H,4H2
    • InChI Key: XNDPNARHUXULGO-UHFFFAOYSA-N
    • SMILES: ClS(CC1C(=CC=CC=1C(F)(F)F)F)(=O)=O

Computed Properties

  • Exact Mass: 275.9634909g/mol
  • Monoisotopic Mass: 275.9634909g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Density: 1.572±0.06 g/cm3(Predicted)
  • Boiling Point: 275.1±40.0 °C(Predicted)

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